Fmoc-D-Phe-OPfp
Overview
Description
Fmoc-D-Phe-OPfp is a compound with the linear formula C30H20F5NO4 . Its IUPAC name is 2,3,4,5,6-pentafluorophenyl (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-phenylpropanoate . It is used in research and development .
Synthesis Analysis
Fmoc Solid Phase Peptide Synthesis (SPPS) is a commonly used method for the production of peptides . The chemical concept of SPPS is based on the successive coupling of N α -protected amino acids to a growing peptide chain which is immobilized on a solid support . Fmoc-SPPS has become the more widely used strategy, largely due to practical considerations including safety concerns .Molecular Structure Analysis
The molecular weight of Fmoc-D-Phe-OPfp is 553.49 . Its InChI code is 1S/C30H20F5NO4/c31-23-24(32)26(34)28(27(35)25(23)33)40-29(37)22(14-16-8-2-1-3-9-16)36-30(38)39-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,36,38)/t22-/m1/s1 .Chemical Reactions Analysis
The Fmoc group is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .Physical And Chemical Properties Analysis
Fmoc-D-Phe-OPfp is a phenylalanine derivative . Its physical properties, including self-assembly kinetics, morphology, and phase transition, can be significantly impacted by a change in the position of a single atom .Scientific Research Applications
Glycopeptide Synthesis
Fmoc-D-Phe-OPfp is instrumental in the synthesis of O-glycopeptides. A study by Gangadhar et al. (2004) demonstrated its use in a convenient, high-yield, and stereoselective synthesis method for O-glycopeptides. This approach is rapid, stereoselective, and can be exploited for the routine synthesis of such peptides.
Adsorption Studies in Molecularly Imprinted Polymers
Fmoc-D-Phe-OPfp plays a role in the study of adsorption on molecularly imprinted polymers. According to Kim and Guiochon (2005), this compound and its analogues are used to understand adsorption phenomena, highlighting its relevance in analytical chemistry, particularly for the separation and analysis of complex mixtures.
Solid-Phase Synthesis of Glycopeptides
Fmoc-D-Phe-OPfp is also utilized in the solid-phase synthesis of glycopeptides. Research by Ürge et al. (1991) has shown its application in creating Nβ- glycosides of Fmoc-Asn-OH, which are important for synthesizing glycopeptides on solid phases.
Chromatographic Analysis
In chromatographic analysis, Fmoc-D-Phe-OPfp is used as a pre-column derivatization agent. Fürst et al. (1990) explored different derivatization methods, including FMOC-Cl (related to Fmoc-D-Phe-OPfp), for the high-performance liquid chromatographic determination of amino acids, illustrating its role in enhancing detection sensitivity and selectivity.
Hydrogelation and Nanotube Formation
Fmoc-D-Phe derivatives, including Fmoc-D-Phe-OPfp, are known for their self-assembly into hydrogel networks and nanotube structures, as discussed by Rajbhandary et al. (2017). These structures have potential applications in biomedicine and nanotechnology.
Electroaddressing in Bioapplications
Electroaddressing using Fmoc-D-Phe derivatives is another application area. Liu et al. (2011) and Liu et al. (2011) showed that Fmoc-Phe derivatives, including Fmoc-D-Phe-OPfp, can be deposited in response to electrical stimuli, offering potential for lab-on-a-chip applications.
Peptide Hydrogel Synthesis
In the field of biomaterials, Fmoc-D-Phe-OPfp is used in the synthesis of peptidic hydrogels. Chronopoulou et al. (2010) explored the enzymatic reaction-based synthesis of amphiphilic tripeptides linked to fluorenylmethoxycarbonyl, highlighting its application in creating defined biomatrices for biomedical applications.
Safety And Hazards
Future Directions
Fmoc amino acid pentafluorophenyl esters (Fmoc-OPfp) are activated esters and do not require any additional activation . They are useful in applications where amino acids are partially racemized during coupling . Fmoc-OPfp amino acid esters were also recently utilized in the preparation of positional scanning libraries to determine kinase substrate specificity .
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-phenylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H20F5NO4/c31-23-24(32)26(34)28(27(35)25(23)33)40-29(37)22(14-16-8-2-1-3-9-16)36-30(38)39-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,36,38)/t22-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKHPSOMXNCTXPK-JOCHJYFZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@H](C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H20F5NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
553.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-D-Phe-OPfp |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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